Cas no 39078-13-2 (Anti-benzene Trioxide)
Anti-benzene Trioxide structure
Product Name:Anti-benzene Trioxide
Anti-benzene Trioxide Chemical and Physical Properties
Names and Identifiers
-
- Anti-benzene Trioxide
- (2R,11E)-11-Tridecene-3,5,7,9-tetrayne-1,2-diol
- AC1NQY3W
- anti-Benzoltrioxid
- C08447
- Dehydrosafynol
- trans-Tridecen-(11)-tetrain-(3,5,7,9,)-diol-(1,2)
- trans-Trioxa-tris-o-homobenzol
- tridec-11t-ene-3,5,7,9-tetrayne-1,2-diol
- cis-Inositol, 1,2:3,4:5,6-trianhydro-
- 3,6,9-Trioxatetracyclo[6.1.0.0(2,4).0(5,7)]nonane, cis-inositol deriv.
- InChI=1/C6H6O3/c7-1-2(7)4-6(9-4)5-3(1)8-5/h1-6
- cis-Benzene trioxide
- 39078-13-2
- 3,6,9-Trioxatetracyclo[6.1.0.0(2,4).0(5,7)]nonane, (1.alpha.,2.alpha.,4.alpha.,5.alpha.,7.alpha.,8.alpha.)-
- NSC169786
- DTXSID90192322
- syn-Benzene trioxide
- 3,6,9-trioxatetracyclo[6.1.0.0~2,4~.0~5,7~]nonane
- BRN 1280892
- 3,6,9-Trioxatetracyclo(6.1.0.0(sup 2,4).0(sup 5,7))nonane, anti-
- SCHEMBL9803216
- NSC-169786
- UDUYERSGOVZJPD-UHFFFAOYSA-N
- NSC 169786
- cis-Trioxatris-.sigma.-homobenzene
- 5-19-09-00156 (Beilstein Handbook Reference)
-
- Inchi: 1S/C6H6O3/c7-1-2(7)4-6(9-4)5-3(1)8-5/h1-6H
- InChI Key: UDUYERSGOVZJPD-UHFFFAOYSA-N
- SMILES: O1C2C3C(C4C(C12)O4)O3
Computed Properties
- Exact Mass: 126.03168
- Monoisotopic Mass: 126.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 37.6Ų
Experimental Properties
- PSA: 37.59
- LogP: -0.69780
Anti-benzene Trioxide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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